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Compound of Interest

Compound Name: GB-110

Cat. No.: B10772786 Get Quote

For researchers, scientists, and drug development professionals, selecting the right antibody is

critical for accurate and reproducible results. This guide provides a comparative analysis of

commercially available GPR110 antibodies, focusing on their cross-reactivity and performance

across human, mouse, and rat species. The information presented here is compiled from

manufacturer datasheets and available research publications to aid in the selection of the most

suitable antibody for your specific application.

G protein-coupled receptor 110 (GPR110), also known as Adhesion G protein-coupled receptor

F1 (ADGRF1), is a member of the adhesion GPCR family. It plays a role in various

physiological processes, and its signaling is implicated in neuronal development and function.

Given its importance, reliable detection of GPR110 across different species is crucial for

preclinical research. This guide evaluates the performance of several commercially available

GPR110 antibodies in key applications such as Western Blot (WB) and Immunohistochemistry

(IHC).

Antibody Performance Comparison
The following table summarizes the specifications and validated applications of several

commercially available GPR110 antibodies. The data is based on information provided by the

manufacturers and should be used as a starting point for antibody selection. Independent

validation is always recommended.
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Antibody
(Catalog #)

Host Clonality
Stated
Species
Reactivity

Validated
Application
s

Immunogen

Boster Bio

A30791
Rabbit Polyclonal

Human,

Mouse,

Rat[1]

WB, IF, ICC,

ELISA[1]

A peptide

derived from

human

GPR110

(amino acids

831-880)[1]

Thermo

Fisher PA5-

72423

Rabbit Polyclonal

Human,

Mouse,

Rat[2][3]

Western

Blot[2][3]

KLH

conjugated

synthetic

peptide

(amino acids

821-880)

derived from

human

GPR110[2][3]

Thermo

Fisher PA5-

100954

Rabbit Polyclonal
Human,

Mouse[2]

WB, IHC

(Paraffin),

ICC/IF[2]

A synthesized

peptide

derived from

human

ADGRF1

(amino acids

838-888)[2]

Novus

Biologicals

NLS2021

Rabbit Polyclonal
Human,

Primate

Immunohisto

chemistry

Synthetic 17

amino acid

peptide from

N-terminal

extracellular

domain of

human

GPR110
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Experimental Data and Observations
While manufacturers provide data on their antibodies, direct comparative studies are often

lacking. Based on available datasheets and publications, here are some observations:

Boster Bio A30791: The product datasheet shows a Western blot analysis using 3T3 cell

lysate (a mouse cell line), indicating its reactivity with murine GPR110.[1] The antibody is

also stated to be reactive with rat GPR110, although direct experimental data for rat samples

is not provided on the datasheet.

Thermo Fisher PA5-72423: This antibody is listed as reactive with human, mouse, and rat for

Western blotting.[2][3] Researchers should verify its performance in their specific mouse or

rat tissue or cell lysates.

Thermo Fisher PA5-100954: The datasheet for this antibody indicates reactivity with human

and mouse in WB, IHC, and ICC/IF.[2] An ICC/IF image using HepG2 (human) cells is

provided.[2]

Novus Biologicals NLS2021: This antibody is validated for IHC in human and primate

tissues. While cross-reactivity with mouse and rat is not experimentally confirmed by the

manufacturer, the sequence homology of the immunogen with rodent GPR110 could be

investigated for potential cross-reactivity.

Experimental Protocols
Detailed protocols are essential for reproducing and comparing experimental outcomes. Below

are representative protocols for Western Blotting and Immunohistochemistry for GPR110

detection.

Western Blot Protocol
Lysate Preparation:

Homogenize tissue samples or lyse cells in RIPA buffer supplemented with protease and

phosphatase inhibitors.

Determine protein concentration using a BCA assay.
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SDS-PAGE and Transfer:

Denature 20-30 µg of protein lysate by boiling in Laemmli sample buffer.

Separate proteins on a 4-12% Bis-Tris polyacrylamide gel.

Transfer proteins to a PVDF membrane.

Immunoblotting:

Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room

temperature.

Incubate the membrane with the primary GPR110 antibody (e.g., Boster Bio A30791 at

1:500 - 1:2000 dilution) overnight at 4°C with gentle agitation.

Wash the membrane three times with TBST for 10 minutes each.

Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane three times with TBST for 10 minutes each.

Detection:

Develop the blot using an enhanced chemiluminescence (ECL) substrate and visualize the

signal using a digital imaging system.

Immunohistochemistry (IHC-P) Protocol
Tissue Preparation:

Fix tissue in 10% neutral buffered formalin and embed in paraffin.

Cut 4-5 µm sections and mount on charged slides.

Deparaffinization and Rehydration:

Deparaffinize sections in xylene and rehydrate through a graded series of ethanol to water.
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Antigen Retrieval:

Perform heat-induced epitope retrieval using a sodium citrate buffer (pH 6.0) in a pressure

cooker or water bath.

Staining:

Block endogenous peroxidase activity with 3% H2O2.

Block non-specific binding with a blocking serum.

Incubate with the primary GPR110 antibody (e.g., Novus Biologicals NLS2021 at a user-

determined optimal dilution) overnight at 4°C.

Wash with PBS or TBS.

Incubate with a biotinylated secondary antibody followed by a streptavidin-HRP conjugate.

Wash with PBS or TBS.

Detection and Counterstaining:

Develop the signal with a DAB substrate.

Counterstain with hematoxylin.

Dehydrate, clear, and mount the slides.

GPR110 Signaling and Experimental Workflow
Visualization
To provide a better understanding of GPR110 function and the experimental process of

antibody validation, the following diagrams have been generated.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10772786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Plasma Membrane Intracellular

Ligand GPR110Binds G_ProteinActivates Effector
Activates

Second_Messenger
Generates

Downstream_Kinase
Activates

Cellular_Response
Leads to

Click to download full resolution via product page

GPR110 Signaling Pathway

GPR110 is known to couple to multiple G protein subtypes, including Gq, Gs, Gi, and G12/13,

leading to the activation of various downstream signaling cascades.[4][5] For instance, Gs

coupling can lead to the activation of adenylyl cyclase and an increase in intracellular cAMP

levels, subsequently activating Protein Kinase A (PKA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10772786?utm_src=pdf-custom-synthesis
https://www.bosterbio.com/anti-gpr110-antibody-a30791-boster.html
https://www.thermofisher.com/antibody/product/GPR110-Antibody-Polyclonal/PA5-100954
https://www.thermofisher.com/antibody/product/GPR110-Antibody-Polyclonal/PA5-72423
https://www.researchgate.net/figure/The-self-activated-GPR110-is-able-to-couple-Gq-Gs-Gi-G12-and-G13-a-A-schematic-cartoon_fig1_363697427
https://pmc.ncbi.nlm.nih.gov/articles/PMC9489763/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9489763/
https://www.benchchem.com/product/b10772786#cross-reactivity-of-gpr110-antibodies-across-different-species
https://www.benchchem.com/product/b10772786#cross-reactivity-of-gpr110-antibodies-across-different-species
https://www.benchchem.com/product/b10772786#cross-reactivity-of-gpr110-antibodies-across-different-species
https://www.benchchem.com/product/b10772786#cross-reactivity-of-gpr110-antibodies-across-different-species
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10772786?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10772786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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scientists and researchers to drive progress in science

and industry.
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